Cas no 1589541-56-9 (6-amino-2,4-dichloro-pyridine-3-carbonitrile)

• Product Name: 6-amino-2,4-dichloro-pyridine-3-carbonitrile
• CAS No: 1589541-56-9
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD28966659
• CID: 4774225
• PubChem ID: 118272254
• Update Time: 2026-02-26

6-amino-2,4-dichloro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-2,4-dichloronicotinonitrile
• Nc1cc(Cl)c(C#N)c(Cl)n1
• AMY17768
• 6-Amino-2,4-dichloro-nicotinonitrile
• 6-amino-2,4-dichloro-pyridine-3-carbonitrile
• 1589541-56-9
• 6-amino-2,4-dichloropyridine-3-carbonitrile
• NERQNGFQIHLTGA-UHFFFAOYSA-N
• CS-0160594
• D81203
• AKOS037648905
• MFCD28966659
• SY261856
• SCHEMBL16965347
• BS-15996

• MDL： MFCD28966659
• Inchi： 1S/C6H3Cl2N3/c7-4-1-5(10)11-6(8)3(4)2-9/h1H,(H2,10,11)
• InChI Key： NERQNGFQIHLTGA-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(N=C(C=1)N)Cl

Computed Properties

• Exact Mass: 186.9704025g/mol
• Monoisotopic Mass: 186.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 6-amino-2,4-dichloro-pyridine-3-carbonitrile

Comprehensive Analysis of 6-Amino-2,4-dichloro-pyridine-3-carbonitrile (CAS No. 1589541-56-9)

6-Amino-2,4-dichloro-pyridine-3-carbonitrile (CAS No. 1589541-56-9) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of amino, dichloro, and carbonitrile functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates in precision medicine.

The structural specificity of 6-amino-2,4-dichloro-pyridine-3-carbonitrile enables selective modifications, a key reason why researchers frequently search for "pyridine-3-carbonitrile synthesis" or "dichloropyridine applications." Its electron-deficient aromatic system facilitates nucleophilic substitution reactions, a topic trending in organic chemistry forums and patent literature. Notably, its nitrile group offers pathways for further derivatization, addressing the industry's need for scalable synthetic routes—a frequent query in AI-driven drug discovery platforms.

From an industrial perspective, CAS 1589541-56-9 has gained attention due to its compatibility with green chemistry principles. Laboratories optimizing catalytic amination or halogenation protocols often reference this compound, as evidenced by search trends like "sustainable pyridine derivatives." Its stability under microwave-assisted synthesis conditions further enhances its appeal, coinciding with the rise of energy-efficient organic reactions—a hot topic in academic publications since 2023.

Analytical characterization of 6-amino-2,4-dichloro-pyridine-3-carbonitrile typically involves HPLC purity analysis and NMR spectroscopy, with many researchers seeking "carbonitrile NMR peaks" data. The compound's crystalline properties also make it suitable for X-ray diffraction studies, particularly in structure-activity relationship (SAR) investigations—a frequently discussed subject in medicinal chemistry webinars.

Emerging applications include its use as a precursor for fluorescent probes, linking to the booming bioimaging technology sector. This aligns with search engine queries such as "nitrile-containing fluorophores" and "small molecule sensors." Regulatory databases confirm its compliance with major REACH and FDA guidelines for research chemicals, a critical consideration for global suppliers.

In summary, 1589541-56-9 represents a strategic building block for modern drug discovery. Its multifaceted reactivity profile continues to inspire innovations across material science, catalysis, and life sciences, positioning it as a compound of enduring relevance in high-throughput screening libraries and combinatorial chemistry workflows.